N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide

Specification

• CAS No.: 875183-96-3
• Molecular Formula: C21H22N4O6S
• Molecular Weight: 458.5g/mol
• IUPAC Name: N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]-2-phenoxypropanamide
• Standard InChI: InChI=1S/C21H22N4O6S/c1-14(31-16-7-5-4-6-8-16)20(26)22-15-9-11-17(12-10-15)32(27,28)25-18-13-19(29-2)24-21(23-18)30-3/h4-14H,1-3H3,(H,22,26)(H,23,24,25)
• Standard InChI Key: ABDKYTHERLIVGY-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=NC(=N2)OC)OC)OC3=CC=CC=C3
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=NC(=N2)OC)OC)OC3=CC=CC=C3

Introduction

Chemical Properties and Structural Characteristics

N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide (CAS No. 875183-96-3) is an organic compound with molecular formula C21H22N4O6S and a molecular weight of 458.5 g/mol. The compound features a complex structure with several functional groups that contribute to its chemical and biological properties. The IUPAC name, N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]-2-phenoxypropanamide, reflects its structural complexity.

Structural Components

The compound's structure can be broken down into several key components:

• A 2,6-dimethoxypyrimidine ring system

• A sulfonamide (SO2NH) linkage

• A phenyl group attached to the sulfonamide

• A phenoxypropanamide moiety

Physical and Chemical Properties

The physical and chemical properties of N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide are summarized in the following table:

Property	Value	Reference
Molecular Formula	C21H22N4O6S
Molecular Weight	458.5 g/mol
CAS Number	875183-96-3
Physical State	Solid (inferred)	-
InChIKey	ABDKYTHERLIVGY-UHFFFAOYSA-N
SMILES	CC(C(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=NC(=N2)OC)OC)OC3=CC=CC=C3

The compound contains multiple hydrogen bond donors and acceptors due to the presence of amide, sulfonamide, and methoxy groups, suggesting potential for intermolecular interactions that may influence its solubility, binding affinity, and pharmacokinetic properties.

Synthesis Methods

The synthesis of N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide typically involves several chemical steps focusing on the formation of key bonds, particularly the sulfonamide and amide linkages. Based on similar compounds in the literature, the synthesis likely follows a multistep process.

General Synthetic Approach

The synthesis generally involves nucleophilic substitution reactions and coupling procedures. A typical approach might include:

• Preparation of the 2,6-dimethoxypyrimidin-4-amine component

• Formation of the sulfonamide linkage with an appropriately substituted benzene derivative

• Coupling with a phenoxypropionic acid derivative to introduce the phenoxypropanamide moiety

Key Synthetic Intermediates

Key intermediates in the synthesis likely include:

• 4-Amino-2,6-dimethoxypyrimidine (CAS: 3289-50-7), which serves as the pyrimidine component

• Appropriately substituted benzenesulfonyl chlorides for the sulfonamide formation

• 2-Phenoxypropionic acid derivatives for the amide formation

Research Applications and Studies

Research involving N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide has potential implications in several scientific fields, including medicinal chemistry, pharmaceutical development, and biochemical research.

Pharmaceutical Research

The compound may be investigated in pharmaceutical research for various purposes:

• As a lead compound in drug discovery programs

• For structure-activity relationship studies in developing new therapeutic agents

• As a molecular probe for understanding biological mechanisms

Patent Literature

The compound appears in patent literature, suggesting its potential commercial or research value. Patents may cover:

• Methods of synthesis

• Applications in specific therapeutic areas

• Use in combination with other compounds

Analytical Methods and Characterization

Proper characterization of N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide is essential for research and quality control purposes. Several analytical techniques are commonly employed:

Spectroscopic Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural confirmation and purity assessment

• Mass Spectrometry: For molecular weight confirmation and fragmentation pattern analysis

• Infrared Spectroscopy: To identify functional groups including amide, sulfonamide, and methoxy moieties

Chromatographic Methods

• High-Performance Liquid Chromatography (HPLC): For purity assessment and quantification

• Thin-Layer Chromatography (TLC): For monitoring reactions and preliminary purity checks

Related Compounds and Structural Analogs

Several compounds bear structural similarities to N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide and may provide insights into its properties and activities.

Pyrimidine-Containing Compounds

4-Amino-2,6-dimethoxypyrimidine (CAS: 3289-50-7) shares the dimethoxypyrimidine core and has been studied for its chemical properties and potential as an intermediate in synthesis. Similar pyrimidine derivatives have applications in pharmaceutical research, particularly as antibacterial agents.

Sulfonamide Derivatives

Sulfadoxine (4-amino-N-(5,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide) represents a related sulfonamide with a dimethoxypyrimidine component. It is used as an antibacterial agent, suggesting potential antimicrobial applications for structurally similar compounds.

Future Research Directions

Future research on N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide may focus on several promising areas:

Medicinal Chemistry Studies

• Optimization of structure for enhanced biological activity

• Development of analogs with improved pharmacokinetic properties

• Investigation of specific molecular targets and binding modes

Synthesis Optimization

• Development of more efficient synthetic routes

• Green chemistry approaches to reduce environmental impact

• Scale-up procedures for larger-scale production